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Compound of Interest

Compound Name: 6-Bromobenzo[d]thiazole

Cat. No.: B1273717

An In-Depth Technical Guide to the Purity Standards and Typical Appearance of 6-
Bromobenzo[d]thiazole

For researchers, scientists, and professionals in drug development, understanding the purity
and physical characteristics of chemical reagents is paramount for ensuring the reliability and
reproducibility of experimental results. This guide provides a comprehensive overview of the
typical purity standards, appearance, and analytical methodologies for 6-
Bromobenzo[d]thiazole (CAS No: 53218-26-1), a key building block in medicinal chemistry
and organic synthesis.[1][2]

Physicochemical Properties and Purity

6-Bromobenzo[d]thiazole is a heterocyclic compound commonly utilized in the synthesis of
pharmacologically active molecules.[1][2][3] Its quality is defined by a set of physicochemical
parameters and a minimum purity level, which are summarized below. Commercial grades of
this reagent typically offer a purity of 97% or higher.[4]
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Parameter Typical Specification Reference
Chemical Name 6-Bromobenzo[d]thiazole

CAS Number 53218-26-1 [1][21[4]
Molecular Formula C7H4BINS [2][4]
Molecular Weight 214.09 g/mol

Typical Purity =97% [4]
Appearance White to Yellow Solid

Melting Point 52°C [2]
Storage Sealed in dry, 2-8°C

Experimental Protocols for Purity Determination

The determination of purity for 6-Bromobenzo[d]thiazole and related compounds is typically
achieved through chromatographic and spectroscopic techniques. High-Performance Liquid
Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are standard
methods for quantifying the compound and identifying impurities.[5]

High-Performance Liquid Chromatography (HPLC-UV)

HPLC is a robust method for assessing the purity of non-volatile and thermally labile
compounds.

e Instrumentation: A standard HPLC system equipped with a UV detector.
e Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 ym).

» Mobile Phase: A gradient of acetonitrile and water (both may contain 0.1% formic acid or
trifluoroacetic acid to improve peak shape).

o Flow Rate: 1.0 mL/min.

e Column Temperature: 30°C.[5]
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» Detection Wavelength: Determined by UV-Vis scan of a standard solution; typically in the
range of 254-300 nm.

o Sample Preparation: A stock solution of 6-Bromobenzo[d]thiazole is prepared in a suitable
solvent like acetonitrile or methanol. This is then diluted to create working standards and test
samples.

e Analysis: The purity is calculated based on the area percentage of the main peak in the
chromatogram.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is highly effective for volatile compounds and provides structural information for
impurity identification.[5]

Instrumentation: A gas chromatograph coupled to a mass spectrometer.

e Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 pum film
thickness).

» Carrier Gas: Helium at a constant flow rate.

« Injector Temperature: 250°C.

e Oven Temperature Program:
o Initial temperature: 100°C, hold for 1 minute.
o Ramp: 20°C/min to 280°C.
o Hold: 5 minutes at 280°C.[5]

e MS Transfer Line Temperature: 280°C.[5]

e lon Source Temperature: 230°C.[5]

 lonization Mode: Electron lonization (EIl) at 70 eV.[5]
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o Sample Preparation: Samples are dissolved in a volatile solvent such as dichloromethane or
ethyl acetate.

e Analysis: Purity is assessed by the relative area of the primary peak. The mass spectrometer
identifies the main component and any co-eluting impurities by their mass fragmentation
patterns.

Quality Control Workflow

The following diagram illustrates a typical workflow for the quality control and release of 6-
Bromobenzo[d]thiazole in a research or manufacturing environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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